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Compound of Interest

Compound Name:
1-(3-Chloro-4-

methylphenyl)piperidine

CAS No.: 1000339-31-0

Cat. No.: B1604480

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

the compound 1-(3-Chloro-4-methylphenyl)piperidine. The information presented herein is

curated for researchers, scientists, and professionals in drug development, offering a detailed

analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data. This guide is structured to not only present the data but also to provide insights into the

experimental methodologies and the rationale behind the spectral interpretations, ensuring a

thorough understanding of the molecule's structural characteristics.

Introduction
1-(3-Chloro-4-methylphenyl)piperidine is a substituted aromatic amine with a piperidine

moiety. Its chemical structure presents a unique combination of an aliphatic heterocycle and a

substituted benzene ring, making spectroscopic analysis a critical tool for its characterization.

Understanding the NMR, IR, and MS data is fundamental for confirming its identity, assessing

its purity, and predicting its chemical behavior in various applications, including as a potential

intermediate in medicinal chemistry.
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Molecular Structure and Spectroscopic Correlation
The molecular structure of 1-(3-Chloro-4-methylphenyl)piperidine is the foundation for

interpreting its spectroscopic data. The interplay between the electron-donating piperidine

nitrogen and the electron-withdrawing chloro group on the aromatic ring, along with the methyl

group, dictates the electronic environment of each atom and, consequently, their spectroscopic

signatures.

Caption: Molecular structure of 1-(3-Chloro-4-methylphenyl)piperidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For 1-(3-Chloro-4-methylphenyl)piperidine, both ¹H and ¹³C NMR

provide critical information for structural confirmation.

¹H NMR Spectroscopy
The proton NMR spectrum of this compound can be divided into two main regions: the aliphatic

region for the piperidine protons and the aromatic region for the phenyl protons, in addition to

the singlet for the methyl group.

Predicted ¹H NMR Data:
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Chemical Shift
(δ, ppm)

Multiplicity
Number of
Protons

Assignment

Predicted
Coupling
Constants (J,
Hz)

~7.10 d 1H Ar-H (ortho to N)
J ≈ 2.0 Hz (meta

coupling)

~7.05 d 1H Ar-H (ortho to Cl)
J ≈ 8.0 Hz (ortho

coupling)

~6.85 dd 1H
Ar-H (meta to Cl

and N)

J ≈ 8.0 Hz

(ortho), 2.0 Hz

(meta)

~3.10 t 4H
-N-CH₂-

(piperidine)
J ≈ 5.5 Hz

~2.30 s 3H -CH₃ -

~1.70 p 4H
-CH₂-

(piperidine)
J ≈ 5.5 Hz

~1.55 p 2H
-CH₂-

(piperidine)
J ≈ 5.5 Hz

Interpretation and Rationale:

Aromatic Protons (δ 6.85-7.10 ppm): The substituted benzene ring gives rise to a complex

splitting pattern. The proton ortho to the nitrogen and meta to the chlorine is expected to be a

doublet due to meta-coupling with the adjacent proton[1][2]. The proton ortho to the chlorine

will be a doublet due to ortho-coupling with its neighbor. The remaining aromatic proton will

appear as a doublet of doublets, being coupled to both an ortho and a meta proton[2].

Piperidine Protons (δ 1.55-3.10 ppm): The protons on the carbons adjacent to the nitrogen (-

N-CH₂-) are deshielded and appear further downfield as a triplet. The other piperidine

protons will appear as overlapping multiplets (quintets or sextets, often simplified to pentets)

in the more upfield region. The chair conformation of the piperidine ring can lead to more

complex splitting if the ring inversion is slow, but at room temperature, a time-averaged
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spectrum with broader peaks is often observed. The coupling constants for vicinal protons in

a piperidine ring are typically in the range of 2-13 Hz, depending on their axial or equatorial

positions.

Methyl Protons (δ ~2.30 ppm): The methyl group attached to the aromatic ring appears as a

sharp singlet as there are no adjacent protons to couple with.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the number of non-equivalent carbons and

their chemical environment.

Predicted ¹³C NMR Data:

Chemical Shift (δ, ppm) Assignment

~150.0 Ar-C (C-N)

~135.0 Ar-C (C-Cl)

~131.0 Ar-C (C-CH₃)

~130.0 Ar-CH

~120.0 Ar-CH

~116.0 Ar-CH

~51.0 -N-CH₂- (piperidine)

~26.0 -CH₂- (piperidine)

~24.0 -CH₂- (piperidine)

~20.0 -CH₃

Interpretation and Rationale:

Aromatic Carbons (δ 116.0-150.0 ppm): The carbon attached to the nitrogen (C-N) is

expected to be the most downfield among the aromatic carbons due to the deshielding effect

of the nitrogen. The carbons bearing the chloro and methyl groups will also have distinct
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chemical shifts. The remaining aromatic CH carbons will appear in the typical aromatic

region.

Piperidine Carbons (δ 24.0-51.0 ppm): The carbons directly bonded to the nitrogen (-N-CH₂-)

are the most downfield of the aliphatic carbons. The other two sets of equivalent carbons in

the piperidine ring will appear at higher fields.

Methyl Carbon (δ ~20.0 ppm): The methyl carbon gives a signal in the typical aliphatic

region.

Caption: A generalized workflow for NMR data acquisition and analysis.

Infrared (IR) Spectroscopy
IR spectroscopy provides valuable information about the functional groups present in a

molecule.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹) Intensity Assignment

3050-3000 Medium Aromatic C-H stretch

2950-2850 Strong
Aliphatic C-H stretch

(piperidine and methyl)

1600, 1480 Medium-Strong Aromatic C=C ring stretch

1380 Medium C-H bend (methyl)

1250 Medium-Strong Aromatic C-N stretch

1100-1000 Strong C-Cl stretch

880-800 Strong
Aromatic C-H out-of-plane

bend (trisubstituted)

Interpretation and Rationale:
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C-H Stretching: The spectrum will show distinct C-H stretching vibrations for the aromatic

protons (above 3000 cm⁻¹) and the aliphatic protons of the piperidine and methyl groups

(below 3000 cm⁻¹)[3][4][5].

Aromatic C=C Stretching: The characteristic absorptions for the benzene ring stretching are

expected around 1600 and 1480 cm⁻¹[4].

C-N and C-Cl Stretching: A prominent band corresponding to the aromatic C-N stretching

vibration is expected around 1250 cm⁻¹. The C-Cl stretching vibration will likely appear as a

strong band in the 1100-1000 cm⁻¹ region.

Out-of-Plane Bending: The substitution pattern on the benzene ring (1,2,4-trisubstituted) will

give rise to strong C-H out-of-plane bending vibrations in the 880-800 cm⁻¹ region, which

can be diagnostic for this substitution pattern.

Caption: A standard workflow for Attenuated Total Reflectance (ATR) FTIR spectroscopy.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which is crucial for confirming its identity and elucidating its structure.

Predicted Mass Spectrometry Data (Electron Ionization - EI):

m/z Relative Intensity Proposed Fragment

209/211 High [M]⁺ (Molecular ion)

194/196 Medium [M - CH₃]⁺

166 Medium [M - C₃H₇]⁺

140/142 High [Cl-C₆H₃-CH₃-N]⁺

111 Medium [Cl-C₆H₃-CH₃]⁺

Interpretation and Rationale:
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Molecular Ion Peak: The molecular ion peak is expected at m/z 209. The presence of a

chlorine atom will result in a characteristic M+2 peak at m/z 211 with an intensity of

approximately one-third of the M+ peak, corresponding to the natural abundance of the ³⁷Cl

isotope.

Fragmentation Pattern:

Loss of a Methyl Group: A fragment at m/z 194/196 corresponding to the loss of a methyl

radical ([M - 15]⁺) is expected.

Piperidine Ring Fragmentation: Alpha-cleavage next to the nitrogen is a common

fragmentation pathway for N-substituted piperidines. This can lead to the loss of alkyl

fragments from the piperidine ring. For example, the loss of a propyl radical (C₃H₇) would

result in a fragment at m/z 166.

Cleavage of the N-Aryl Bond: Cleavage of the bond between the nitrogen and the

aromatic ring can lead to the formation of the charged aromatic fragment at m/z 140/142

and the piperidine radical.

Further Fragmentation of the Aromatic Moiety: The aromatic fragment can further lose the

nitrogen to give a fragment at m/z 111.

Caption: A simplified workflow for Electron Ionization Mass Spectrometry (EI-MS).

Conclusion
The spectroscopic data presented in this guide provide a detailed and cohesive picture of the

molecular structure of 1-(3-Chloro-4-methylphenyl)piperidine. The predicted NMR, IR, and

MS data, along with their interpretations, offer a robust framework for the identification and

characterization of this compound. The provided experimental workflows serve as a practical

guide for researchers in acquiring high-quality spectroscopic data. This comprehensive

analysis underscores the power of modern spectroscopic techniques in the structural

elucidation of complex organic molecules, which is a cornerstone of drug discovery and

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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